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Compound of Interest

Compound Name: R59949

Cat. No.: B1678721 Get Quote

R59949 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of R59949, a potent

diacylglycerol kinase (DGK) inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is R59949 and what is its primary mechanism of action?

R59949 is a pan-diacylglycerol kinase (DGK) inhibitor with an IC50 of 300 nM.[1][2] It functions

by inhibiting the conversion of diacylglycerol (DAG) to phosphatidic acid (PA), leading to an

accumulation of DAG. This, in turn, can activate protein kinase C (PKC) and influence various

downstream signaling pathways.[1] R59949 strongly inhibits type I DGK α and γ and

moderately inhibits type II DGK θ and κ.[1][2]

Q2: What are the recommended solvents for dissolving R59949?

The most highly recommended solvent for R59949 is dimethyl sulfoxide (DMSO).[1][2][3][4][5]

[6] Other organic solvents such as ethanol and dimethylformamide (DMF) can also be used.[4]

[7] It is insoluble in water.[2][3]

Q3: Are there any special considerations when using DMSO to dissolve R59949?

Yes, it is crucial to use newly opened, anhydrous DMSO.[1][2] DMSO is hygroscopic, meaning

it readily absorbs moisture from the air. The presence of water in DMSO can significantly
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reduce the solubility of R59949.[1][2]

Q4: How should I store R59949 solutions?

Stock solutions of R59949 in DMSO should be aliquoted into single-use vials to avoid repeated

freeze-thaw cycles.[1] These aliquots should be stored at -20°C for short-term storage (up to 1

month) or -80°C for long-term storage (up to 6 months).[1] When storing at -20°C, it is

recommended to do so under a nitrogen atmosphere.[1]

Q5: What is the solubility of R59949 in common solvents?

The solubility of R59949 can vary slightly between suppliers. Please refer to the table below for

a summary of reported solubility data.

Solubility Data
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Solvent Solubility
Molar
Equivalent

Notes Source

DMSO 100 mg/mL 204.26 mM

Requires

sonication; use

of fresh,

anhydrous

DMSO is critical.

[1]

DMSO 98 mg/mL 200.17 mM

Use of fresh

DMSO is

recommended as

moisture can

reduce solubility.

[2]

DMSO 60 mg/mL 122.55 mM

Sonication is

recommended to

aid dissolution.

[5]

DMSO 33 mg/mL Not specified - [4]

DMSO 12.5 mg/mL Not specified -

DMF 33 mg/mL Not specified - [4]

Ethanol 2 mg/mL Not specified - [2]

Ethanol 1 mg/mL Not specified - [4]

Water Insoluble - - [2][3]

0.1 M HCl Slightly soluble - - [3]

0.1 M NaOH Slightly soluble - - [3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM R59949 Stock
Solution in DMSO
Materials:
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R59949 solid powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator water bath

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need 4.896

mg of R59949 (Molecular Weight: 489.58 g/mol ).

Weigh the compound: Carefully weigh out the calculated mass of R59949 and place it in a

sterile vial.

Add DMSO: Add 1 mL of anhydrous DMSO to the vial.

Dissolve the compound: Cap the vial tightly and vortex for 1-2 minutes. If the solid is not fully

dissolved, sonicate the vial in a water bath for 5-10 minutes.[1][5]

Storage: Once the solution is clear, aliquot it into smaller, single-use volumes and store at

-20°C or -80°C.[1]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
Objective: To prepare a final concentration of R59949 in an aqueous buffer for cell-based

assays while minimizing precipitation.

Materials:

10 mM R59949 stock solution in DMSO

Aqueous assay buffer (e.g., PBS, DMEM)
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Procedure:

Intermediate Dilution: Prepare an intermediate dilution of the R59949 stock solution in

DMSO. It is recommended to perform serial dilutions in DMSO before adding the compound

to the aqueous buffer.[8]

Final Dilution: Add the intermediate DMSO solution to the aqueous assay buffer to achieve

the final desired concentration. The final concentration of DMSO in the assay should be kept

as low as possible, ideally below 0.5%, to avoid solvent effects on the cells.[8]

Mixing: Gently mix the final solution by inverting the tube or pipetting up and down. Avoid

vigorous vortexing, which can sometimes promote precipitation.

Immediate Use: It is recommended to prepare the working solution fresh and use it on the

same day.[1]

Troubleshooting Guide
Issue: My R59949 precipitated when I diluted my DMSO stock solution into an aqueous buffer.

Cause: This is a common issue for hydrophobic compounds like R59949. The abrupt change in

solvent polarity from DMSO to an aqueous environment causes the compound to "crash out" of

solution.[8]

Solutions:

Reduce the Final DMSO Concentration: Ensure the final DMSO concentration in your assay

is as low as possible (ideally <0.5%).[8]

Use Serial Dilutions in DMSO: Before the final dilution into the aqueous buffer, perform one

or more serial dilutions of your stock solution in DMSO. This gradual reduction in

concentration can help maintain solubility.[8]

Modify Buffer pH: The solubility of R59949 may be pH-dependent, as it is slightly soluble in

acidic and basic solutions.[3] If your experimental system allows, you can test a range of pH

values for your aqueous buffer to see if this improves solubility.
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Use Solubility Enhancers: Consider the use of low concentrations of non-ionic surfactants

like Tween® 80 or Pluronic® F-68 in your aqueous buffer to help keep the compound in

solution.[8]

Warm the Solution: Gentle warming to 37°C may help to redissolve the precipitate. However,

you should first confirm that R59949 is stable at this temperature for the duration of your

experiment.
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Caption: Mechanism of action of R59949 as a DGK inhibitor.

Experimental Workflow for R59949 Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1678721?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/r59949.html
https://www.selleckchem.com/products/r59949.html
https://www.sigmaaldrich.com/RU/en/product/sigma/d5919
https://www.caymanchem.com/product/21221/r-59-949
https://www.targetmol.com/compound/r59949
https://aobious.com/aobious/enzyme-inhibitors/39399-r59949.html
https://www.caymanchem.com/product/16772/r-59-022
https://www.benchchem.com/pdf/Technical_Support_Center_Navigating_Solubility_Challenges_of_Novel_Kinase_Inhibitors.pdf
https://www.benchchem.com/product/b1678721#r59949-solubility-issues-and-best-solvents
https://www.benchchem.com/product/b1678721#r59949-solubility-issues-and-best-solvents
https://www.benchchem.com/product/b1678721#r59949-solubility-issues-and-best-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678721?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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